Cas no 2137998-01-5 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide)

2-(4-Amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide is a triazole-based organic compound featuring both an amino-functionalized triazole ring and a dimethylamide side chain. This structure imparts versatility in applications such as medicinal chemistry and agrochemical synthesis, where it may serve as a key intermediate or pharmacophore. The presence of the amino group enhances reactivity for further derivatization, while the dimethylamide moiety contributes to solubility and stability. Its balanced physicochemical properties make it suitable for research in drug discovery and material science. The compound’s well-defined molecular architecture allows for precise modifications, enabling tailored applications in heterocyclic chemistry.

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide structure

2137998-01-5 structure

Product Name:2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide

CAS No:2137998-01-5

MF:C₇H₁₃N₅O

MW:183.211020231247

CID:6239962

PubChem ID:165479660

Update Time:2025-05-23

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide
- EN300-1114630
- 2137998-01-5
- Inchi： 1S/C7H13N5O/c1-5(7(13)11(2)3)12-4-6(8)9-10-12/h4-5H,8H2,1-3H3
- InChI Key： IKHVBAGQRQJODG-UHFFFAOYSA-N
- SMILES： O=C(C(C)N1C=C(N)N=N1)N(C)C

Computed Properties

Exact Mass: 183.11201006g/mol
Monoisotopic Mass: 183.11201006g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 77Å²

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1114630-0.05g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	0.05g	$1104.0	2023-10-27
Enamine	EN300-1114630-0.1g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	0.1g	$1157.0	2023-10-27
Enamine	EN300-1114630-0.25g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	0.25g	$1209.0	2023-10-27
Enamine	EN300-1114630-0.5g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	0.5g	$1262.0	2023-10-27
Enamine	EN300-1114630-1.0g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5		1g	$1315.0	2023-06-09
Enamine	EN300-1114630-2.5g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	2.5g	$2576.0	2023-10-27
Enamine	EN300-1114630-5.0g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5		5g	$3812.0	2023-06-09
Enamine	EN300-1114630-10.0g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5		10g	$5652.0	2023-06-09
Enamine	EN300-1114630-1g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	1g	$1315.0	2023-10-27
Enamine	EN300-1114630-5g	2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide	2137998-01-5	95%	5g	$3812.0	2023-10-27

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide Related Literature

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Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide

Comprehensive Overview of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide (CAS No. 2137998-01-5)

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide, with the CAS number 2137998-01-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique 1,2,3-triazole core, which is increasingly recognized for its versatility in drug discovery and medicinal chemistry. The presence of both an amino group and a dimethylpropanamide moiety enhances its potential as a building block for bioactive molecules, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in triazole derivatives due to their broad-spectrum applications, including antimicrobial, anticancer, and anti-inflammatory properties. The 4-amino-1H-1,2,3-triazole segment in this compound is particularly noteworthy, as it mimics natural heterocycles found in many FDA-approved drugs. Researchers are actively exploring its role in kinase inhibition and protein-protein interaction modulation, addressing pressing healthcare challenges such as antibiotic resistance and personalized medicine.

The structural elegance of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide allows for facile derivatization, making it a valuable scaffold in combinatorial chemistry. Its amide linkage and polar functional groups improve solubility, a critical factor in drug formulation—a topic frequently searched in AI-driven drug design platforms. This aligns with industry demands for "bioavailability enhancement strategies" and "fragment-based drug discovery," keywords dominating academic and patent literature.

From a synthetic perspective, the compound’s CAS No. 2137998-01-5 serves as a key identifier in chemical databases like SciFinder and Reaxys, where researchers query "triazole amide synthesis" or "small molecule modulators." Its stability under physiological conditions also makes it suitable for proteomics studies and high-throughput screening, reflecting the rise of AI-assisted cheminformatics tools in modern labs.

Environmental and safety considerations are integral to discussions about this compound. While not classified as hazardous, its molecular weight (234.25 g/mol) and logP value suggest moderate hydrophilicity, a feature often searched in context of "green chemistry principles." This resonates with the global push for sustainable pharmaceutical manufacturing, another trending topic in scientific forums.

In conclusion, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-dimethylpropanamide represents a nexus of innovation in medicinal chemistry. Its structural attributes and applicability to cutting-edge research areas like "covalent inhibitors" and "allosteric drug design" ensure its relevance in both academic and industrial settings. As the demand for precision therapeutics grows, compounds like this will remain at the forefront of scientific inquiry.